Cas no 35331-09-0 (4-Octenedioic acid, 2,7-dibutyl-)

• Product name: 4-Octenedioic acid, 2,7-dibutyl-
• CAS No: 35331-09-0
• MF: C₁₆H₂₈O₄
• MW: 284.39112
• CID: 1476706
• PubChem ID: 71360911

4-Octenedioic acid, 2,7-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octenedioic acid, 2,7-dibutyl-
• 2,7-dibutyloct-4-enedioic acid
• 35331-09-0
• DTXSID80784674

• Inchi： InChI=1S/C16H28O4/c1-3-5-9-13(15(17)18)11-7-8-12-14(16(19)20)10-6-4-2/h7-8,13-14H,3-6,9-12H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key： QAEDYHFROMAGDE-UHFFFAOYSA-N
• SMILES： CCCCC(CC=CCC(CCCC)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 284.19884
• Monoisotopic Mass: 284.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 74.6